Cas no 1321613-00-6 (3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester)
1321613-00-6 structure
Product Name:3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester
CAS No:1321613-00-6
MF:C14H17BF2O4
MW:298.090191602707
MDL:MFCD17011994
CID:1092281
PubChem ID:58073088
Update Time:2025-11-05
3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- 4-(Methoxycarbonyl)-3,5-difluorophenylboronic acid pinacol ester
- EN300-7405369
- C14H17BF2O4
- 1321613-00-6
- Z2044750614
- MFCD17011994
- Methyl2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- 3,5-Difluoro-4-(methoxycarbonyl)phenylboronic acid pinacol ester
- AMY39842
- WCC61300
- SCHEMBL515152
- DB-187732
- Benzoic acid, 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
- AKOS022186948
- AS-3251
- methyl 2,6-difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- 3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester
-
- MDL: MFCD17011994
- Inchi: 1S/C14H17BF2O4/c1-13(2)14(3,4)21-15(20-13)8-6-9(16)11(10(17)7-8)12(18)19-5/h6-7H,1-5H3
- InChI Key: DLAZQBFMFDOBGT-UHFFFAOYSA-N
- SMILES: FC1C(C(=O)OC)=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)F
Computed Properties
- Exact Mass: 298.11900
- Monoisotopic Mass: 298.1187955g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76000
- LogP: 2.05060
3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019096391-5g |
Methyl 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate |
1321613-00-6 | 95% | 5g |
618.00 USD | 2021-06-17 | |
| Chemenu | CM125837-1g |
Methyl 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate |
1321613-00-6 | 95% | 1g |
$190 | 2021-08-05 | |
| Chemenu | CM125837-1g |
Methyl 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate |
1321613-00-6 | 95% | 1g |
$202 | 2024-08-02 | |
| AK Scientific | AMTB1152-250mg |
4-(Methoxycarbonyl)-3,5-difluorophenylboronic acid pinacol ester |
1321613-00-6 | 98% (GC) | 250mg |
$49 | 2025-02-18 | |
| AK Scientific | AMTB1152-1g |
4-(Methoxycarbonyl)-3,5-difluorophenylboronic acid pinacol ester |
1321613-00-6 | 98% (GC) | 1g |
$140 | 2025-02-18 | |
| AK Scientific | AMTB1152-5g |
4-(Methoxycarbonyl)-3,5-difluorophenylboronic acid pinacol ester |
1321613-00-6 | 98% (GC) | 5g |
$416 | 2025-02-18 | |
| TRC | D448238-250mg |
3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester |
1321613-00-6 | 250mg |
$138.00 | 2023-05-18 | ||
| TRC | D448238-500mg |
3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester |
1321613-00-6 | 500mg |
$259.00 | 2023-05-18 | ||
| TRC | D448238-1g |
3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester |
1321613-00-6 | 1g |
$ 395.00 | 2022-06-05 | ||
| TRC | D448238-2.5g |
3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester |
1321613-00-6 | 2.5g |
$ 800.00 | 2023-09-07 |
3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
1321613-00-6 (3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester) Related Products
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